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Compound of Interest

Compound Name: PBF-509

L  Get Quote

Cat. No.: B1574666

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of
PBF-509 (Taminadenant), a potent and selective adenosine A2A receptor antagonist. Given
that a specific Safety Data Sheet (SDS) is not publicly available for this investigational new
drug, the following procedures are based on general best practices for handling potent
research compounds, information on A2A receptor antagonists as a class, and available safety
data from clinical trials.

Compound Information

Identifier Description
Name PBF-509, Taminadenant, NIR-178
CAS Number 1337962-47-6

Molecular Formula

C1oHsBrNz

Mechanism of Action

A selective antagonist of the adenosine A2A
receptor (A2AR). By blocking this receptor on
immune cells, such as T lymphocytes, it
abrogates adenosine-mediated
immunosuppression, thereby reactivating an

anti-tumor immune response.[1][2]
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Potential Hazards and Safety Precautions

While specific toxicology data is limited, clinical trials of taminadenant have reported certain

adverse effects. Researchers should be aware of these potential hazards when handling the

compound.

Potential Hazard

Observed Adverse Events in
Clinical Trials (at various

Recommended Precautions

doses)
Use appropriate containment
Gastrointestinal Issues Nausea (e.g., fume hood) to avoid
inhalation or ingestion.
Be aware of potential systemic
General Malaise Fatigue effects. Report any unusual

symptoms to a supervisor.

Respiratory Issues

Pneumonitis (inflammation of

lung tissue)

Handle in a well-ventilated
area, preferably a certified
chemical fume hood, to
prevent inhalation of airborne

particles.

Hepatic Effects

Increased alanine/aspartate

aminotransferase

Avoid direct contact and

ingestion.

Source: Phase I/Ib clinical trial data for taminadenant (PBF-509/NIR178).[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure during the handling of PBF-

5009.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.benchchem.com/product/b1574666?utm_src=pdf-body
https://www.researchgate.net/publication/359077658_Phase_I_Study_of_Taminadenant_PBF509NIR178_an_Adenosine_2A_Receptor_Antagonist_with_or_without_Spartalizumab_PDR001_in_Patients_with_Advanced_Non-Small_Cell_Lung_Cancer
https://pmc.ncbi.nlm.nih.gov/articles/PMC9167697/
https://www.benchchem.com/product/b1574666?utm_src=pdf-body
https://www.benchchem.com/product/b1574666?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific PPE
Recommendation

Rationale

Hand Protection

Nitrile gloves (double-gloving

recommended)

Prevents skin contact. Double-
gloving provides additional
protection in case of a tear in

the outer glove.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes or
airborne particles of the

compound.

Body Protection

Laboratory coat

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a certified chemical
fume hood. If weighing or
handling outside of a fume
hood is unavoidable, a fit-
tested N95 respirator or higher

may be necessary.

Minimizes the risk of inhaling
aerosolized particles of the

potent compound.

Operational and Disposal Plans

The following procedural guidance outlines the step-by-step process for safely handling and

disposing of PBF-509 in a laboratory setting.

Experimental Protocol: Handling and Preparation of

PBF-509 Solutions

e Preparation and Engineering

o Conduct all handling of solid PBF-509 within a certified chemical fume hood to minimize

inhalation exposure.

Controls:

o Ensure the work area is clean and free of clutter.

o Have a chemical spill kit readily available.
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e Donning Personal Protective Equipment (PPE):
o Put on a lab coat, followed by safety glasses or goggles.
o Don two pairs of nitrile gloves.

e Weighing and Reconstitution:

o Carefully weigh the required amount of PBF-509 powder on a tared weigh boat inside the
fume hood.

o To reconstitute, add the desired solvent (e.g., DMSO) to the vial containing the powder.
o Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.
 Aliquoting and Storage:

o Dispense the stock solution into clearly labeled, dated, and sealed smaller-volume aliquots
to avoid repeated freeze-thaw cycles.

o Store aliquots at the recommended temperature (typically -20°C or -80°C for long-term
storage) in a designated and labeled freezer.

e Post-Handling Decontamination:

o Wipe down the work surface in the fume hood with an appropriate cleaning agent (e.g.,
70% ethanol).

o Carefully remove and dispose of the outer pair of gloves into a designated hazardous
waste container.

o Remove the inner gloves, lab coat, and eye protection before leaving the work area.

o Wash hands thoroughly with soap and water.

Disposal Plan

All waste generated from the handling of PBF-509 must be treated as hazardous chemical
waste.
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e Solid Waste:

o Includes contaminated gloves, weigh boats, pipette tips, and any other disposable
materials that have come into contact with PBF-509.

o Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste
container.

e Liquid Waste:

o Includes unused stock solutions, experimental media containing PBF-509, and rinsates
from cleaning contaminated glassware.

o Collect all liquid waste in a dedicated, sealed, and clearly labeled hazardous waste
container. Do not mix with other waste streams unless compatibility has been confirmed.

o Empty Containers:

o The original vial containing PBF-509 powder should be triple-rinsed with a suitable
solvent.

o The rinsate must be collected and disposed of as hazardous liquid waste.[5]

o After triple-rinsing, deface the label and dispose of the container according to your
institution's guidelines for chemically contaminated glassware.[6]

e Waste Pickup:

o Follow your institution's procedures for the pickup and disposal of hazardous chemical
waste. Ensure all containers are properly labeled and sealed before collection.

Visualizations
Handling and Disposal Workflow for PBF-509
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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